![molecular formula C19H24N2O3 B2510989 ethyl 4-oxo-4-(((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)amino)butanoate CAS No. 852138-08-0](/img/structure/B2510989.png)
ethyl 4-oxo-4-(((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)amino)butanoate
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Description
The compound “ethyl 4-oxo-4-(((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)amino)butanoate” is a derivative of carbazole . Carbazole derivatives are known for their antimycobacterial activity and are used as pharmaceutical intermediates .
Synthesis Analysis
While specific synthesis methods for this compound were not found, it’s known that carbazole derivatives can be synthesized through various reactions . For instance, 1H-Carbazole, 2,3,4,9-tetrahydro- can be synthesized from Phenylhydrazine hydrochloride and 1,3-Cyclohexanedione .Molecular Structure Analysis
The molecular structure of the compound is complex, with a carbazole ring system as its core . The carbazole ring system consists of a pyrrole ring fused on either side to a benzene ring .Scientific Research Applications
Antiviral Activity
Indole derivatives, which include compounds similar to the ones , have shown significant antiviral activity . For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were reported as antiviral agents .
Anti-inflammatory Properties
Indole derivatives have also been found to possess anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation.
Anticancer Potential
Indole derivatives have shown promise in the field of oncology. They have demonstrated anticancer properties, making them potential candidates for cancer treatment .
Anti-HIV Activity
Compounds similar to the ones have been used in the fight against HIV. For example, 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were synthesized and screened for their anti-HIV activity .
Antioxidant Properties
Indole derivatives have been found to possess antioxidant properties . This makes them potentially useful in combating oxidative stress, which is implicated in various diseases.
Antimicrobial Activity
Indole derivatives have shown antimicrobial activity, making them potentially useful in the treatment of various bacterial and fungal infections .
Antidiabetic Activity
Indole derivatives have also shown antidiabetic activity, making them potentially useful in the management of diabetes .
Antimalarial Activity
Compounds similar to the ones have been used in the treatment of malaria. For example, quinines from Cinchona bark, which contain similar heterocyclic compounds, have been used to treat malaria .
properties
IUPAC Name |
ethyl 4-oxo-4-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethylamino)butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-2-24-19(23)10-9-18(22)20-12-13-7-8-17-15(11-13)14-5-3-4-6-16(14)21-17/h7-8,11,21H,2-6,9-10,12H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCACVGSNFIYEJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)NCC1=CC2=C(C=C1)NC3=C2CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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